Cas no 202865-79-0 (2-(2'-Bromo-4'-fluorophenoxy)propane)

2-(2'-Bromo-4'-fluorophenoxy)propane is a halogenated aromatic ether compound featuring both bromine and fluorine substituents on the phenyl ring. Its molecular structure, incorporating a propyl ether linkage, enhances its utility as an intermediate in organic synthesis, particularly in pharmaceutical and agrochemical applications. The presence of bromine and fluorine atoms offers selective reactivity for cross-coupling reactions, such as Suzuki or Buchwald-Hartwig amination, enabling precise functionalization. The compound’s stability under standard conditions and well-defined reactivity profile make it a valuable building block for constructing complex molecules. Its synthesis and handling require standard precautions for halogenated compounds to ensure safety and optimal performance in downstream processes.
2-(2'-Bromo-4'-fluorophenoxy)propane structure
202865-79-0 structure
Product Name:2-(2'-Bromo-4'-fluorophenoxy)propane
CAS No:202865-79-0
MF:C9H10BrFO
MW:233.077505588531
CID:253680
PubChem ID:2773388
Update Time:2025-10-14

2-(2'-Bromo-4'-fluorophenoxy)propane Chemical and Physical Properties

Names and Identifiers

    • 2-Bromo-4-fluoro-1-isopropoxybenzene
    • 2-bromo-4-fluoro-1-propan-2-yloxybenzene
    • Benzene,2-bromo-4-fluoro-1-(1-methylethoxy)-
    • 2-(2-bromo-4-fluorophenoxy)propane
    • 2-bromo4-fluoro-1-isopropoxy-benzene
    • MFCD00070761
    • 2-(2'-Bromo-4'-fluorophenoxy)propane
    • FT-0709869
    • 202865-79-0
    • CS-0195408
    • A814395
    • PS-7684
    • Benzene, 2-bromo-4-fluoro-1-(1-methylethoxy)-
    • SCHEMBL4349038
    • HFSLIMXPHXLCKX-UHFFFAOYSA-N
    • 2-BROMO-4-FLUORO-1-(PROPAN-2-YLOXY)BENZENE
    • 5-Fluoro-2-isopropoxyphenyl bromide
    • AKOS000172009
    • DTXSID90378427
    • 2-bromo-4-fluoro-1-isopropoxy-benzene
    • E89376
    • 2-Bromo-4-fluoro-1-(1-methylethoxy)benzene
    • DB-363906
    • 2-(2''-Bromo-4''-fluorophenoxy)propane
    • MDL： MFCD00070761
    • Inchi： 1S/C9H10BrFO/c1-6(2)12-9-4-3-7(11)5-8(9)10/h3-6H,1-2H3
    • InChI Key： HFSLIMXPHXLCKX-UHFFFAOYSA-N
    • SMILES： BrC1C=C(C=CC=1OC(C)C)F

Computed Properties

  • Exact Mass: 231.99000
  • Monoisotopic Mass: 231.99
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 2
  • Complexity: 141
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 9.2A^2
  • XLogP3: 3.5

Experimental Properties

  • Density: 1.393
  • Boiling Point: 243.6°C at 760 mmHg
  • Flash Point: 123.6°C
  • Refractive Index: 1.507
  • PSA: 9.23000
  • LogP: 3.37540

2-(2'-Bromo-4'-fluorophenoxy)propane Security Information

2-(2'-Bromo-4'-fluorophenoxy)propane Customs Data

  • HS CODE：2909309090
  • Customs Data：

    China Customs Code:

    2909309090

    Overview:

    2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%

2-(2'-Bromo-4'-fluorophenoxy)propane Pricemore >>

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